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Compound of Interest

Compound Name: Armentomycin

Cat. No.: B1667599

For Researchers, Scientists, and Drug Development Professionals

Introduction

Armentomycin is a naturally occurring, chlorinated nonprotein amino acid with notable
antibiotic properties.[1] Produced by the bacterium Streptomyces armentosus, it exhibits
activity primarily against Gram-negative bacteria.[1] This technical guide provides a
comprehensive overview of the chemical structure, stereochemistry, and known biological
aspects of Armentomycin, presenting available data in a structured format to support research
and development efforts.

Chemical Structure and Properties

Armentomycin is chemically known as L-2-amino-4,4-dichlorobutanoic acid. Its fundamental
properties are summarized in the table below.
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Property Value Source
Chemical Formula C4H7CI2NO2

Molecular Weight 172.01 g/mol [1]

CAS Number 10139-00-1

Appearance Not specified in literature

Solubility Not specified in literature

Structure Diagram:
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Caption: Chemical structure of Armentomycin (L-2-amino-4,4-dichlorobutanoic acid).

Stereochemistry

The stereochemistry of Armentomycin is crucial to its biological activity. The designation "L-"
in its chemical name, L-2-amino-4,4-dichlorobutanoic acid, refers to the configuration of the
stereocenter at the alpha-carbon (C2). In the context of amino acids, the L-configuration
typically corresponds to an (S)-absolute configuration according to the Cahn-Ingold-Prelog
priority rules, with the exception of cysteine. While direct crystallographic confirmation for
Armentomycin is not readily available in the public domain, it is reasonable to infer that
Armentomycin possesses the (S)-configuration at its single chiral center.

Absolute Configuration:
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Caption: Inferred absolute configuration of Armentomycin's alpha-carbon.

Quantitative Data

Detailed experimental quantitative data for Armentomycin, such as nuclear magnetic
resonance (NMR) spectra and X-ray crystallographic data, are not extensively reported in
publicly accessible literature. The biosynthesis of Armentomycin has been noted to be studied
using magnetic resonance spectroscopy, but specific chemical shift values have not been
published.[2]

Experimental Protocols
Asymmetric Synthesis

While a specific, detailed protocol for the asymmetric synthesis of (S)-2-amino-4,4-
dichlorobutanoic acid is not available in the reviewed literature, general methods for the
asymmetric synthesis of non-proteinogenic amino acids can be adapted. One common
approach involves the use of a chiral auxiliary to control the stereochemistry of the alpha-
carbon. An exemplary workflow for such a synthesis is outlined below. It is important to note
that this is a generalized representation and would require optimization for the specific
synthesis of Armentomycin.

Generalized Asymmetric Synthesis Workflow:
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Caption: A generalized workflow for the asymmetric synthesis of a chiral amino acid.

Purification from Streptomyces armentosus

The purification of Armentomycin from the fermentation broth of Streptomyces armentosus
typically involves ion-exchange chromatography. As an amino acid, Armentomycin possesses
both an acidic carboxyl group and a basic amino group, making it amenable to separation
based on its charge characteristics.

Generalized Purification Workflow:
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Caption: A generalized workflow for the purification of Armentomycin.

Biosynthesis and Mechanism of Action

The biosynthesis of Armentomycin involves precursors such as pyruvate.[2] The pathway
incorporates chlorine, a key feature of its structure.[2]
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The precise molecular target and signaling pathways affected by Armentomycin are not well-
documented in the available literature. Its antibiotic activity against Gram-negative bacteria
suggests interference with essential cellular processes in these organisms. Further research is
required to elucidate its specific mechanism of action.

Conclusion

Armentomycin, or L-2-amino-4,4-dichlorobutanoic acid, is a chlorinated amino acid with
potential as an antibiotic. While its basic chemical structure and stereochemistry are
established, there is a notable lack of publicly available, detailed quantitative data and specific
experimental protocols. This guide consolidates the current understanding of Armentomycin
and highlights areas where further research is needed to fully characterize this intriguing
natural product for potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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